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Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B15615813

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Metaxalone-d3. Metaxalone-d3 is the

deuterated form of Metaxalone, a skeletal muscle relaxant used to alleviate pain from strains,

sprains, and other musculoskeletal conditions.[1] Its exact mechanism of action is not fully

established but is thought to be related to general central nervous system (CNS) depression.[2]

[3] Deuterated analogs like Metaxalone-d3 are essential as internal standards for quantitative

bioanalytical studies, such as those using gas chromatography (GC) or liquid chromatography-

mass spectrometry (LC-MS).[4]

Quantitative Data Summary
The data presented in a Certificate of Analysis for Metaxalone-d3 confirms its identity, purity,

and isotopic enrichment. The following tables summarize typical specifications.

Table 1: General Properties and Identification
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Parameter Specification

Chemical Name
5-((3,5-dimethylphenoxy-2,4,6-

d3)methyl)oxazolidin-2-one

Molecular Formula C₁₂H₁₂D₃NO₃

Molecular Weight 224.3 g/mol

CAS Number 1192812-66-0

Appearance White to Off-White Crystalline Powder

Solubility Soluble in Methanol, Chloroform

Table 2: Purity and Isotopic Enrichment

Analytical Test Method Typical Specification

Chemical Purity HPLC ≥ 98%

Isotopic Enrichment Mass Spectrometry ≥ 99 atom % D

Identity ¹H NMR, Mass Spectrometry Conforms to Structure

Experimental Protocols
Detailed methodologies are crucial for the replication and verification of the results presented in

a CoA.

Protocol for Chemical Purity Determination by RP-HPLC
This protocol outlines a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

method for determining the chemical purity of Metaxalone. This method is adapted from

established stability-indicating assays.[5][6]

Objective: To separate Metaxalone from any potential impurities and degradation products and

to quantify its purity based on peak area percentage.

Instrumentation & Conditions:
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HPLC System: A standard HPLC system with a UV detector.

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[5]

Mobile Phase: A mixture of acetonitrile and a pH 3.0 phosphate buffer (10 mM) in a 58:42

(v/v) ratio.[5]

Flow Rate: 1.0 mL/min.[5]

Detection Wavelength: 225 nm.[5][6]

Injection Volume: 20 µL.[5]

Column Temperature: 25°C ± 2°C.[5]

Procedure:

Standard Solution Preparation: Prepare a stock solution of Metaxalone-d3 in methanol.

Further dilute with the mobile phase to a working concentration of approximately 100 µg/mL.

[5]

Sample Preparation: Accurately weigh and dissolve the Metaxalone-d3 sample in the mobile

phase to achieve the same target concentration as the standard solution.

Chromatography: Inject the standard and sample solutions into the HPLC system in

triplicate.

Data Analysis:

Identify the peak corresponding to Metaxalone-d3 based on its retention time

(approximately 5-9 minutes depending on the specific column and conditions).[6]

Calculate the chemical purity by dividing the peak area of the main component by the total

area of all peaks detected in the chromatogram, expressed as a percentage.

Protocol for Isotopic Enrichment and Identity
Confirmation by Mass Spectrometry
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This protocol describes the use of Liquid Chromatography-Mass Spectrometry (LC-MS) to

confirm the identity of Metaxalone-d3 and determine its isotopic enrichment.[7][8]

Objective: To confirm the mass of the molecule and to quantify the percentage of deuterium

incorporation.

Instrumentation & Conditions:

Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-Exactive Orbitrap)

coupled with an LC system.[9]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[9]

Scan Mode: Full scan MS to observe the mass distribution of the isotopic cluster.

Precursor Ion (M+H)⁺:

Metaxalone: m/z 222.1125[9]

Metaxalone-d3: m/z ~225.13

Procedure:

Sample Preparation: Prepare a dilute solution of Metaxalone-d3 (e.g., 1-10 µg/mL) in a

suitable solvent like methanol or acetonitrile.

Infusion/Injection: Introduce the sample into the mass spectrometer via direct infusion or

through an LC system.

Data Acquisition: Acquire full-scan mass spectra centered around the expected m/z of the

protonated molecule ([M+H]⁺).

Data Analysis:

Identity Confirmation: Verify the presence of the primary ion peak corresponding to the

calculated mass of the deuterated compound.

Isotopic Enrichment Calculation:
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Measure the ion intensities for the unlabeled (d0) and all deuterated species (d1, d2,

d3).

Calculate the isotopic enrichment using the following formula:

% Enrichment = [Intensity(d3) / (Intensity(d0) + Intensity(d1) + Intensity(d2) +

Intensity(d3))] x 100

Visualizations: Workflows and Mechanisms
Diagrams help to visualize complex processes and relationships, providing a clear

understanding of the analytical workflow and the compound's proposed mechanism.
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Phase 1: Synthesis & Purification

Phase 2: Quality Control & Certification
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Caption: Quality control workflow for Metaxalone-d3 reference standard certification.
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The exact mechanism of Metaxalone is unknown, but it is believed to interrupt the cycle of pain

and muscle spasms through general CNS depression rather than acting directly on the muscle

fibers.[2][3]
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Caption: Proposed mechanism of Metaxalone in interrupting the pain-spasm cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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